Cas no 302548-44-3 (2-bromo-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 2-bromo-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 302548-44-3
• MF: C₁₆H₁₀BrN₃O₅S₂
• MW: 468.301700115204
• CID: 5996527
• PubChem ID: 1584882
• Update Time: 2025-08-04

2-bromo-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylbenzamide
• 2-bromo-N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)benzamide
• Benzamide, 2-bromo-N-[5-[(4-nitrophenyl)sulfonyl]-2-thiazolyl]-
• 2-bromo-N-[5-(4-nitrophenyl)sulfonyl-1,3-thiazol-2-yl]benzamide
• 2-BROMO-N-[5-(4-NITROBENZENESULFONYL)-1,3-THIAZOL-2-YL]BENZAMIDE
• 302548-44-3
• AKOS001611766
• F0359-0121

• Inchi： 1S/C16H10BrN3O5S2/c17-13-4-2-1-3-12(13)15(21)19-16-18-9-14(26-16)27(24,25)11-7-5-10(6-8-11)20(22)23/h1-9H,(H,18,19,21)
• InChI Key： OLMSUIATMNQNFR-UHFFFAOYSA-N
• SMILES： C(NC1=NC=C(S(C2=CC=C([N+]([O-])=O)C=C2)(=O)=O)S1)(=O)C1=CC=CC=C1Br

Computed Properties

• Exact Mass: 466.92453g/mol
• Monoisotopic Mass: 466.92453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 159Ų

Experimental Properties

• Density: 1.751±0.06 g/cm3(Predicted)
• pka: 6.13±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-bromo-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylbenzamide

Introduction to Compound CAS No. 302548-44-3: 2-Bromo-N-(5-(4-Nitrobenzenesulfonyl)-1,3-thiazol-2-yl)benzamide

The compound with CAS No. 302548-44-3, commonly referred to as 2-bromo-N-(5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl)benzamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a bromine atom attached to a benzamide group and a sulfonamide moiety linked to a thiazole ring. The combination of these functional groups makes it a versatile compound with promising properties in drug design and material science.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their ability to interact with various biological targets, such as enzymes and receptors. The presence of the sulfonamide group in this compound further enhances its bioactivity by improving solubility and stability, which are critical factors in drug development. Additionally, the bromine atom introduces electrophilic properties, making it suitable for various substitution reactions in organic synthesis.

One of the most notable advancements in the study of this compound involves its application in targeted drug delivery systems. Researchers have explored the use of sulfonamides as carriers for delivering therapeutic agents to specific tissues or cells. The thiazole ring in this compound has been shown to exhibit antimicrobial activity, making it a potential candidate for developing new antibiotics or antifungal agents.

The synthesis of 2-bromo-N-(5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl)benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the nitro group on the benzene ring enhances the compound's electronic properties, which can be exploited in designing sensors or electronic materials.

Furthermore, this compound has shown promise in the field of bioconjugation chemistry, where it can be used as a linker to attach biomolecules such as proteins or nucleic acids. The thiazole ring's reactivity and stability make it an ideal platform for creating bioconjugates with enhanced functionality.

In conclusion, the compound CAS No. 302548-44-3 represents a significant advancement in organic chemistry, offering diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers in drug discovery, material science, and chemical synthesis.